Cas no 78368-57-7 (Decanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester)

• Product Name: Decanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester
• CAS No: 78368-57-7
• MF: C₂₅H₄₄O₂
• MW: 376.615668296814
• CID: 534612
• PubChem ID: 71403093
• Update Time: 2025-04-19

Decanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester
• 3,7,11-trimethyldodeca-2,6,10-trienyl decanoate
• 3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YL DECANOATE
• 78368-57-7
• DTXSID40824020
• SCHEMBL3504814
• farnesyl decanoate

• Inchi： 1S/C25H44O2/c1-6-7-8-9-10-11-12-19-25(26)27-21-20-24(5)18-14-17-23(4)16-13-15-22(2)3/h15,17,20H,6-14,16,18-19,21H2,1-5H3
• InChI Key： ZSPZCKNQANJUIH-UHFFFAOYSA-N
• SMILES： O(CC=C(C)CCC=C(C)CC/C=C(\C)/C)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 376.334130642g/mol
• Monoisotopic Mass: 376.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 9.4
• Topological Polar Surface Area: 26.3Ų